3-hydroxy-5-isopropoxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide

• CAS No.: 863454-77-7
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol
• IUPAC Name: 3-hydroxy-N-(1-methylpyrazol-3-yl)-5-propan-2-yloxybenzamide
• InChI: InChI=1S/C14H17N3O3/c1-9(2)20-12-7-10(6-11(18)8-12)14(19)15-13-4-5-17(3)16-13/h4-9,18H,1-3H3,(H,15,16,19)
• InChI Key: UOCYUOAAWIXLEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1)O)C(=O)NC2=NN(C=C2)C

Description

3-hydroxy-5-isopropoxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C14H17N3O3 and its molecular weight is 275.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-[(1-Methylethyl)oxy]-N-(1-methyl-1H-pyrazol-3-yl)-5-[(phenylmethyl)oxy]benzamide (51 g; 0.14 mol) was dissolved in methanol (500 mL) and THF (500 mL) and the flask evacuated and purged with argon (3 times). 10% Palladium on carbon (5.1 g) was added and the flask further evacuated and finally purged with hydrogen gas. The reaction mixture was stirred at ambient temperature for 20 hours. The reaction mixture was evacuated and purged with nitrogen (3 times). The catalyst was filtered off through celite, and the filtrate concentrated in vacuo. Ethyl acetate was added and filtered to give the desired compound. (30.5 g). A second crop of material was obtained in the same way (4.0 g).